Cas no 6553-83-9 (pentyl cyclohexanecarboxylate)

pentyl cyclohexanecarboxylate structure
pentyl cyclohexanecarboxylate structure
Product Name:pentyl cyclohexanecarboxylate
CAS No:6553-83-9
MF:C12H22O2
MW:198.301884174347
CID:962047
PubChem ID:81041
Update Time:2025-04-19

pentyl cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

    • pentyl cyclohexanecarboxylate
    • EINECS 229-478-0
    • Cyclohexanecarboxylic acid, pentyl ester
    • 6553-83-9
    • Cyclohexanecarboxylic acid pentyl ester
    • Pentyl cyclohexanecarboxylate #
    • AI3-33531
    • SCHEMBL2249573
    • DTXSID70215826
    • NS00035886
    • Inchi: 1S/C12H22O2/c1-2-3-7-10-14-12(13)11-8-5-4-6-9-11/h11H,2-10H2,1H3
    • InChI Key: QLFARUWYJWNPLX-UHFFFAOYSA-N
    • SMILES: O(CCCCC)C(C1CCCCC1)=O

Computed Properties

  • Exact Mass: 198.16206
  • Monoisotopic Mass: 198.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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